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Cat. No.: B10857821 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Duostatin 5 is a synthetic analogue of the potent dolastatin 10, a natural product isolated from

the sea hare Dolabella auricularia. As a derivative of monomethyl auristatin F (MMAF),

Duostatin 5 has emerged as a highly potent cytotoxic agent for use in antibody-drug

conjugates (ADCs).[1][2] Its mechanism of action, like other auristatins, involves the inhibition

of tubulin polymerization, leading to cell cycle arrest and apoptosis.[1][3] This technical guide

provides a comprehensive overview of Duostatin 5 as an ADC payload, including its synthesis,

mechanism of action, conjugation technologies, and preclinical data.

Physicochemical Properties
Property Value Reference

Molecular Formula C40H69N9O6 MedChemExpress

Molecular Weight 772.03 g/mol MedChemExpress

Appearance White to off-white solid MedChemExpress

Solubility Soluble in DMSO MedChemExpress
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Synthesis of Duostatin 5
While a detailed, step-by-step synthesis of Duostatin 5 from basic starting materials is

proprietary, a general method for its preparation is outlined in patent literature. The synthesis is

described as having fewer steps and being more stable compared to other auristatin

analogues.[1] A key feature of the Duostatin 5 structure is the presence of an azide group,

making it suitable for click chemistry-based conjugation methods.

A general synthesis approach involves the coupling of peptide fragments, followed by the

introduction of the unique side chains that characterize Duostatin 5. The final product is a

pentapeptide analogue with high cytotoxic potential.

Mechanism of Action
Duostatin 5 exerts its cytotoxic effects by disrupting microtubule dynamics, a critical process

for cell division.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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